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Compound of Interest

Compound Name: Hibernon

Cat. No.: B1615380 Get Quote

Notice: Information regarding the research agent "Hibernon" is exceptionally scarce in

currently accessible scientific literature. The term "Hibernon" appears to refer to an older,

halogenated antihistamine, identified chemically as N-(p-Bromobenzyl)-N',N'-dimethyl-N-(2-

pyridyl)-ethylenediamine (CAS No: 531-09-9).[1][2][3] Historical texts from the mid-20th century

briefly mention it in the context of antihistaminic and local anesthetic effects.[3][4]

Due to the limited and dated information available, we are unable to provide a comprehensive

technical support center with detailed troubleshooting guides, FAQs, quantitative data on side

effects, specific experimental protocols for refinement, or signaling pathway diagrams as

requested. The core requirement of addressing the reduction of specific side effects cannot be

met, as there is no available data detailing the side effect profile of Hibernon in a research

context.

We recommend verifying the name and chemical identifier of the compound in question. It is

possible that "Hibernon" may be a historical or regional name, a component of a combination

therapy (a German text refers to a "Hibernon-Kombination"), or a potential misspelling of a

different research agent.[5]

Should you be able to provide a more current or alternative name for the compound of interest,

we would be pleased to assist you in generating the detailed technical support content you

require.

For your reference, the limited information we were able to gather on "Hibernon" is presented

below.
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Frequently Asked Questions (FAQs)
Q1: What is Hibernon?

A1: Based on available data, "Hibernon" is a historical term for a halogenated antihistamine

with the chemical name N-(p-Bromobenzyl)-N',N'-dimethyl-N-(2-pyridyl)-ethylenediamine and

CAS number 531-09-9.[1][2][3] It was described in pharmacological literature in the early

1950s.[6]

Q2: What are the known side effects of Hibernon?

A2: There is no readily available information in the scientific literature detailing the specific side

effects of Hibernon, particularly in a research or preclinical setting. General side effects

associated with older, first-generation antihistamines could potentially be anticipated, but this is

speculative.

Q3: Are there established protocols for administering Hibernon to reduce side effects?

A3: Due to the lack of information on its side effects, there are no documented protocols for the

refinement of Hibernon administration aimed at mitigating adverse effects.

Q4: What is the mechanism of action of Hibernon?

A4: Hibernon is broadly classified as a halogenated antihistamine.[6] This suggests that its

primary mechanism of action would involve the antagonism of histamine receptors. However,

detailed studies on its specific receptor binding profile, downstream signaling pathways, and

any off-target effects are not available in the searched literature.

Data Presentation
No quantitative data on the side effects of Hibernon was found in the available literature.

Therefore, no data tables can be provided.

Experimental Protocols
No experimental protocols for the administration of Hibernon or the mitigation of its side effects

were found.
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Visualizations
The lack of information on the signaling pathways associated with Hibernon prevents the

creation of any diagrams.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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